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Compound of Interest

Compound Name: Chromium chloride

Cat. No.: B15601446 Get Quote

Essential guidance for the safe and compliant handling of chromium chloride in laboratory

settings, ensuring the protection of researchers and the integrity of drug development

processes.

Chromium chloride, a compound utilized in various research and development applications,

necessitates stringent safety protocols due to its hazardous properties.[1][2][3] This document

provides immediate and essential safety and logistical information, including detailed personal

protective equipment (PPE) requirements, handling procedures, and disposal plans, to support

researchers, scientists, and drug development professionals in maintaining a safe laboratory

environment.

Personal Protective Equipment (PPE) Requirements
The selection of appropriate PPE is critical to mitigate the risks associated with chromium
chloride, which include severe skin and eye damage, allergic reactions, and respiratory

irritation.[1][4] The following table summarizes the required PPE for handling this chemical.
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PPE Category Item Specification Purpose

Eye and Face

Protection

Safety Goggles or

Face Shield

Chemical splash

goggles compliant

with OSHA 29 CFR

1910.133 or European

Standard EN166.[5] A

face shield should be

used in addition to

goggles when there is

a significant splash

hazard.[4]

To protect against

splashes and dust,

preventing severe eye

irritation and damage.

[1]

Skin Protection Gloves

Nitrile or natural

rubber gloves are

recommended.[6]

Gloves must be

inspected before use

and proper removal

techniques employed

to avoid skin contact.

[4]

To prevent skin

contact, which can

cause severe burns,

irritation, and allergic

skin reactions.[1][2]

Lab Coat or Protective

Suit

A complete suit

protecting against

chemicals or a long-

sleeved lab coat

should be worn.[4]

To protect the skin on

the arms and body

from contact with

chromium chloride.

Respiratory Protection Respirator A NIOSH/MSHA or

European Standard

EN 149 approved

respirator is required if

exposure limits are

exceeded or if

ventilation is

inadequate.[5] For

concentrations up to 5

mg/m³, an N95, R95,

To prevent inhalation

of dust, which can

cause respiratory tract

irritation and potential

allergic reactions.[1]
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or P95 filter is

recommended.[7] For

higher concentrations

or unknown

conditions, a full-

facepiece supplied-air

respirator or a self-

contained breathing

apparatus (SCBA) is

necessary.[6][7]

Exposure Limits
Adherence to established occupational exposure limits is mandatory to ensure personnel

safety.

Organization Exposure Limit (as Cr) Duration

OSHA 0.5 mg/m³
8-hour Time-Weighted Average

(TWA)[6]

NIOSH 0.5 mg/m³ 8-hour TWA[6]

ACGIH 0.5 mg/m³ 8-hour TWA[6]

Procedural Guidance for Safe Handling and
Disposal
Handling Protocols:

Engineering Controls: Always handle chromium chloride in a well-ventilated area,

preferably within a chemical fume hood to minimize inhalation exposure.[5][8] Ensure that

eyewash stations and safety showers are readily accessible.[5]

Donning PPE: Before handling the chemical, put on all required PPE in the following order:

lab coat, respirator (if required), safety goggles, and then gloves.[8]
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Dispensing and Use: Avoid generating dust when handling the solid form.[1][5] Do not eat,

drink, or smoke in the handling area.[1]

After Handling: Thoroughly wash hands and any exposed skin with soap and water after

handling and before breaks.[5][9]

Spill Management:

Evacuate: In case of a spill, evacuate non-essential personnel from the area.

Ventilate: Ensure the area is well-ventilated.[1]

Containment: Wearing appropriate PPE, prevent the spread of the spill. Do not allow the

solid to become airborne.[1]

Clean-up: Carefully sweep or vacuum the spilled material and place it into a suitable, labeled

container for disposal.[5] Avoid dry sweeping which can generate dust.[6]

Decontamination: Wash the spill site after the material has been collected.[1]

Disposal Plan:

Waste Classification: Chromium chloride waste is classified as hazardous waste.[3]

Containerization: Dispose of unused chromium chloride and any contaminated materials

(including PPE) in a designated, sealed, and properly labeled hazardous waste container.[6]

Disposal Route: All waste must be disposed of through an approved hazardous waste

disposal facility in accordance with local, state, and federal regulations.[5][6] Do not empty

into drains or release into the environment.[4][9]

Visual Workflow for Safe Handling of Chromium
Chloride
The following diagram illustrates the logical steps for safely handling chromium chloride in a

laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.flinnsci.com/sds_238-chromium-chloride/sds_238/
https://www.geneseo.edu/sites/default/files/2022-10/Chromium%28III%29%20chloride%20hexahydrate%20sds_0.pdf
https://www.flinnsci.com/sds_238-chromium-chloride/sds_238/
https://www.geneseo.edu/sites/default/files/2022-10/Chromium%28III%29%20chloride%20hexahydrate%20sds_0.pdf
https://www.carlroth.com/medias/SDB-9832-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjA0OTB8YXBwbGljYXRpb24vcGRmfGFESmhMMmhqT0M4NU1qSXpNVFU1TmpFeE5ESXlMMU5FUWw4NU9ETXlYMGRDWDBWT0xuQmtaZ3wzNjQ0ZTdlZmUxNTgyZDY0NzgxMWQ4MzgwMmIxYzdhNDgxZmZjNmQ5Y2NmMDNkODViYmRlMzkwOTlmNmUzNjEw
https://www.flinnsci.com/sds_238-chromium-chloride/sds_238/
https://www.flinnsci.com/sds_238-chromium-chloride/sds_238/
https://www.geneseo.edu/sites/default/files/2022-10/Chromium%28III%29%20chloride%20hexahydrate%20sds_0.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2248.pdf
https://www.flinnsci.com/sds_238-chromium-chloride/sds_238/
https://www.benchchem.com/product/b15601446?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b15601446?utm_src=pdf-body
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2248.pdf
https://www.geneseo.edu/sites/default/files/2022-10/Chromium%28III%29%20chloride%20hexahydrate%20sds_0.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2248.pdf
https://www.ecplabchem.co.nz/function/file/87D81583-247D-4697-B082-062777B5B4BA
https://www.carlroth.com/medias/SDB-9832-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjA0OTB8YXBwbGljYXRpb24vcGRmfGFESmhMMmhqT0M4NU1qSXpNVFU1TmpFeE5ESXlMMU5FUWw4NU9ETXlYMGRDWDBWT0xuQmtaZ3wzNjQ0ZTdlZmUxNTgyZDY0NzgxMWQ4MzgwMmIxYzdhNDgxZmZjNmQ5Y2NmMDNkODViYmRlMzkwOTlmNmUzNjEw
https://www.benchchem.com/product/b15601446?utm_src=pdf-body
https://www.benchchem.com/product/b15601446?utm_src=pdf-body
https://www.benchchem.com/product/b15601446?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Prepare for Handling
Chromium Chloride

1. Assess Hazards
(Review SDS)

2. Don Personal Protective Equipment
(Goggles, Gloves, Lab Coat, Respirator if needed)

3. Verify Engineering Controls
(Fume Hood, Eyewash Station)

4. Handle Chromium Chloride
(Avoid dust, no eating/drinking)

5. Decontaminate Work Area

Spill Occurs

6. Doff PPE Correctly

7. Dispose of Waste
(Hazardous Waste Stream)

End: Procedure Complete

Execute Spill Procedure
(Evacuate, Ventilate, Contain, Clean)

YES

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of chromium chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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